Cas no 15341-70-5 (3-Furancarboxylic acid, 5-(hydroxymethyl)-2-methyl-, ethyl ester)

• Product Name: 3-Furancarboxylic acid, 5-(hydroxymethyl)-2-methyl-, ethyl ester
• CAS No: 15341-70-5
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 1333292
• PubChem ID: 11830090
• Update Time: 2025-04-20

3-Furancarboxylic acid, 5-(hydroxymethyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-(hydroxymethyl)-2-methyl-, ethyl ester
• ethyl 5-(hydroxymethyl)-2-methylfuran-3-carboxylate
• DTXSID00474045
• 5-methyl-4-carbethoxyfurfuryl alcohol
• 15341-70-5
• SCHEMBL19834811

• Inchi： 1S/C9H12O4/c1-3-12-9(11)8-4-7(5-10)13-6(8)2/h4,10H,3,5H2,1-2H3
• InChI Key： SPXOPKHVDHJGLM-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(=O)OCC)=C1C

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.7Ų